Cas no 2171331-83-0 ((3S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: (3S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2171331-83-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6330105
• PubChem ID: 165736346
• Update Time: 2025-07-22

(3S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• (3S)-3-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
• 2171331-83-0
• EN300-1578363

• Inchi： 1S/C27H32N2O5/c1-2-18(14-26(31)32)28-25(30)15-24(17-8-7-9-17)29-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23-24H,2,7-9,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t18-,24?/m0/s1
• InChI Key： MJOJQWYRWHZDGX-VEXWJQHLSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@H](CC(=O)O)CC)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

Research Brief on (3S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid and Related Compound 2171331-83-0

The compound (3S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, along with its related compound identified by CAS number 2171331-83-0, has recently emerged as a subject of significant interest in chemical biology and medicinal chemistry research. These molecules represent important building blocks in peptide synthesis and drug discovery, particularly in the development of novel therapeutic agents targeting protein-protein interactions.

Recent studies have focused on the synthetic optimization of (3S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, with particular attention to its stereochemical purity and coupling efficiency in solid-phase peptide synthesis. The fluorenylmethoxycarbonyl (Fmoc) protecting group in this compound provides crucial advantages in orthogonal protection strategies, enabling more efficient synthesis of complex peptide architectures.

Compound 2171331-83-0, while structurally related, appears to serve different applications in medicinal chemistry. Recent patent literature suggests its potential as a key intermediate in the synthesis of small molecule inhibitors targeting specific enzymatic pathways. The cyclobutyl moiety present in both compounds has been shown to confer desirable conformational constraints that may enhance binding affinity and metabolic stability in drug candidates.

Advanced analytical techniques including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize these compounds thoroughly. Recent improvements in synthetic methodologies have achieved yields exceeding 85% for (3S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, with excellent enantiomeric purity (>99% ee) as confirmed by chiral HPLC analysis.

Emerging applications of these compounds include their use in the development of constrained peptidomimetics and as molecular probes for studying protein-ligand interactions. Particularly noteworthy is their incorporation into macrocyclic peptide scaffolds designed to target traditionally "undruggable" protein surfaces. Recent structural biology studies utilizing X-ray crystallography have provided valuable insights into the binding modes of derivatives containing these structural motifs.

From a pharmaceutical development perspective, both compounds demonstrate favorable physicochemical properties, including acceptable solubility profiles and stability under physiological conditions. Computational modeling studies predict good membrane permeability for derivatives incorporating these building blocks, suggesting potential for oral bioavailability in drug candidates.

Ongoing research is exploring the scalability of synthetic routes to these compounds, with several contract research organizations now offering multi-gram quantities of (3S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid for preclinical development. The pharmaceutical industry's growing interest in these compounds is evidenced by recent collaborations between academic institutions and biotech companies focused on their therapeutic applications.

Future research directions likely to gain attention include the development of novel protecting group strategies to further streamline synthetic protocols, as well as structure-activity relationship studies to optimize the pharmacological properties of derivatives containing these structural elements. The unique conformational constraints imposed by the cyclobutyl ring system continue to make these compounds valuable tools in rational drug design.